Cas no 17557-67-4 (6-methanesulfonyl-1,3-benzothiazol-2-amine)

• Product Name: 6-methanesulfonyl-1,3-benzothiazol-2-amine
• CAS No: 17557-67-4
• MF: C₈H₈N₂O₂S₂
• MW: 228.291318893433
• MDL: MFCD00179133
• CID: 50793
• PubChem ID: 87152
• Update Time: 2025-11-02

6-methanesulfonyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Methylsulfonyl)-1,3-benzothiazol-2-amine
• 2-Amino-6-(Methylsulfonyl)-benzothiazole
• 6-methylsulphonylbenzothiazol-2-ylamine
• 2-Amino-6-Methylsulfonyzbenzothiazole
• 2-AMINO-6-(METHYLSULFONYL)BENZOTHIAZOLE
• 6-methylsulfonyl-1,3-benzothiazol-2-amine
• 6-(methylsulfonyl)-2-benzothiazolamine
• 2-Amino-6-methylsulfonylbenzothiazole
• 6-Methanesulfonylbenzothiazol-2-ylamine
• AURORA 8319
• 2-Amino-6-Methisulfonylbenzothiazole
• 6-(methylsulfonyl)-2-benzothiazolamin
• Amino-6-(methylsulfonyl)benzothiazole
• 2-AMINO-6-METHYLSULPHONYLBENZTHIAZOLE
• 6-Methylsulfonyl-2-aminobenzothiazole
• 6-methylsulfonyl)-2-benzothiazolamine
• AKOS BBS-00006406
• LABOTEST-BB LT00080641
• 2-Benzothiazolamine, 6-(methylsulfonyl)-
• 6-methanesulfonyl-1,3-benzothiazol-2-amine
• 6-(methylsulfonyl)benzo[d]thiazol-2-amine
• 2-Aminobenzothiazole-6-methyl sulfone
• 2-Aminobenzothiazolyl-6 methyl sulfone
• ZYHNHJAMVNINS
• FS-3036
• SR-01000616101-2
• 6-(Methylsulfonyl)benzothiazole-2-ylamine
• SDCCGMLS-0054993.P002
• CCG-52088
• 6-Methanesulphonyl-2-aminobenzothiazole
• InChI=1/C8H8N2O2S2/c1-14(11,12)5-2-3-6-7(4-5)13-8(9)10-6/h2-4H,1H3,(H2,9,10
• 17557-67-4
• 2-amino-6-methanesulfonyl-benzothiazole
• W-107846
• BDBM50335097
• JVA34UM59P
• EINECS 241-537-2
• 2-Amino-6-(methylsulfonyl)benzothiazol
• EN300-21444
• AC-062
• NS00025760
• AM20030165
• CHEMBL432942
• F0901-0841
• 6-(methylsulfonyl)-1,3-benzothiazol-2-ylamine
• SMR000019255
• BRD-K50180361-001-08-0
• Maybridge1_008993
• MLS000084909
• BIDD:GT0409
• DTXSID4051796
• 2-amino-6-methanesulfonylbenzothiazole
• Z203045054
• 2-amino-6-(methylsulfonyl)
• MFCD00179133
• A15304
• Oprea1_366974
• 6-Methanesulfonyl-benzothiazol-2-ylamine
• 6-(Methylsulfonyl)-1,3-benzothiazol-2(3H)-imine #
• SCHEMBL686784
• SKA 16
• FT-0611193
• 2-Amino-6-[methylsulfonyl]benzothiazole
• MixCom3_000185
• EUE
• HMS2357K17
• 6-(methylsulfonyl)benzo[d]thiazol-2-amine;2-Amino-6-(methylsulfonyl)benzothiazole
• AKOS000119152
• CS-W010405
• 6-(methylsulfonyl)benzothiazol-2-amine
• AE-641/00784024
• STK374502
• DB-027798

• MDL： MFCD00179133
• Inchi： 1S/C8H8N2O2S2/c1-14(11,12)5-2-3-6-7(4-5)13-8(9)10-6/h2-4H,1H3,(H2,9,10)
• InChI Key： ZYHNHJAMVNINSY-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C2C(=C1)SC(N)=N2)(=O)=O

Computed Properties

• Exact Mass: 228.00300
• Monoisotopic Mass: 228.002719
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.5±0.1 g/cm3
• Melting Point: 223℃
• Boiling Point: 500.8±56.0 °C at 760 mmHg
• Flash Point: 256.7±31.8 °C
• Refractive Index: 1.687
• PSA: 109.67000
• LogP: 2.94400
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-methanesulfonyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36; S36/37/39; S22
• RTECS：DL0863408
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-methanesulfonyl-1,3-benzothiazol-2-amine

Comprehensive Overview of 6-Methanesulfonyl-1,3-benzothiazol-2-amine (CAS No. 17557-67-4): Properties, Applications, and Innovations

6-Methanesulfonyl-1,3-benzothiazol-2-amine (CAS No. 17557-67-4) is a specialized organic compound belonging to the benzothiazole family, renowned for its unique chemical structure and versatile applications. The compound features a methanesulfonyl group at the 6-position and an amine group at the 2-position of the benzothiazole core, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₈H₈N₂O₂S₂, highlights the presence of sulfur and nitrogen, which contribute to its reactivity and functional diversity.

In recent years, 6-methanesulfonyl-1,3-benzothiazol-2-amine has garnered significant attention due to its potential role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are exploring its utility in targeting cancer pathways and neurodegenerative diseases, aligning with the growing demand for novel therapeutic solutions. The compound’s sulfonamide moiety is also of interest in material science, where it may enhance the properties of polymers and coatings.

The synthesis of CAS No. 17557-67-4 typically involves multi-step reactions, including sulfonylation and cyclization processes, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. Its stability under various conditions makes it suitable for long-term storage and transportation, though proper handling protocols are recommended to maintain integrity.

From an industrial perspective, 6-methanesulfonyl benzothiazolamine is increasingly referenced in patents related to green chemistry and sustainable synthesis. Companies are investing in eco-friendly production methods to reduce waste and energy consumption, addressing the global push for environmentally responsible manufacturing. This aligns with searches for "sustainable chemical intermediates" and "green synthesis of heterocycles," which are trending among chemists and environmental advocates.

Another emerging application of 17557-67-4 lies in agricultural chemistry, where derivatives of benzothiazole are investigated for their pesticidal and herbicidal activities. The compound’s ability to modulate biological pathways offers promise in developing next-generation crop protection agents, a hot topic given the need for food security and resistance management.

For researchers sourcing 6-methanesulfonyl-1,3-benzothiazol-2-amine, quality benchmarks such as ≥98% purity and low heavy metal content are critical. Suppliers often provide technical data sheets (TDS) and safety data sheets (SDS) to facilitate regulatory compliance. Common queries like "where to buy CAS 17557-67-4" or "6-methanesulfonyl benzothiazolamine suppliers" reflect the compound’s commercial demand.

In summary, 6-methanesulfonyl-1,3-benzothiazol-2-amine (CAS No. 17557-67-4) exemplifies the intersection of chemical innovation and practical utility. Its relevance spans pharmaceuticals, materials science, and agriculture, driven by ongoing research and sustainability trends. As scientific inquiries evolve, this compound is poised to remain a focal point for advancements in heterocyclic chemistry and applied sciences.